3-Aminobutanenitrile
Overview
Description
3-Aminobutanenitrile is a useful research compound. Its molecular formula is C4H8N2 and its molecular weight is 84.12 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Applications in Pharmaceutical Compounds
- Synthesis of Neurological Disorder Therapeutics : 4-Aminobutanenitrile, closely related to 3-Aminobutanenitrile, is significant in synthesizing treatments for neurological disorders like Parkinson’s and Alzheimer’s diseases. It also serves as an industrial precursor to pyrroline and pyrrolidine (Capon, Avery, Purdey, & Abell, 2020).
Chemical Analysis and Characterization
- Study of Vibrational Spectra : 3-Aminobutanoic acid, analogous to this compound, demonstrates interesting properties in vibrational spectroscopy, indicating its potential in analytical chemistry and material science (Yalagi, 2022).
Catalysis and Chemical Reactions
- Nickel and Nickel-Magnesia Catalysts : Research on NiO-MgO systems for the hydrogenation of 1,4-butanedinitrile showed that these catalysts have higher activities than bulk Ni catalysts. This has implications for the production of 4-aminobutanenitrile, a derivative of this compound (Serra, Salagre, Cesteros, Medina, & Sueiras, 2001).
Enantioselective Synthesis
- Asymmetric Synthesis of Derivatives : Research into asymmetric synthesis of derivatives like 3-amino-2-hydroxy-4-phenylbutanoate, crucial in the production of natural products and HIV protease inhibitors, involves compounds structurally similar to this compound (Ha, Ahn, & Lee, 1999).
Environmental and Green Chemistry
- Greener Synthesis Processes : An improved, environmentally friendly process for the synthesis of (S)-3-aminobutanoic acid, related to this compound, has been developed, emphasizing the role of green chemistry in synthesizing these compounds (Weiss, Brinkmann, & Gröger, 2010).
Future Directions
Properties
IUPAC Name |
3-aminobutanenitrile | |
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InChI |
InChI=1S/C4H8N2/c1-4(6)2-3-5/h4H,2,6H2,1H3 | |
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InChI Key |
PPBSMPOYVPZOFM-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(CC#N)N | |
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Molecular Formula |
C4H8N2 | |
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DSSTOX Substance ID |
DTXSID40903768 | |
Record name | NoName_4511 | |
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Molecular Weight |
84.12 g/mol | |
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CAS No. |
16750-40-6 | |
Record name | Butyronitrile, 3-amino- | |
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Retrosynthesis Analysis
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